Methane;propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-[[(2S)-1-oxo-1-propan-2-yloxypropan-2-yl]amino]phosphoryl]amino]propanoate

Specification

• CAS No.: 1883563-86-7
• Molecular Formula: C21H36N7O6P
• Molecular Weight: 513.5 g/mol
• IUPAC Name: propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-[[(2S)-1-oxo-1-propan-2-yloxypropan-2-yl]amino]phosphoryl]amino]propanoate
• Standard InChI: InChI=1S/C21H36N7O6P/c1-12(2)33-20(29)15(6)26-35(31,27-16(7)21(30)34-13(3)4)11-32-14(5)8-28-10-25-17-18(22)23-9-24-19(17)28/h9-10,12-16H,8,11H2,1-7H3,(H2,22,23,24)(H2,26,27,31)/t14-,15+,16+/m1/s1
• Standard InChI Key: KWXAEQZHVQJLTI-PMPSAXMXSA-N
• Isomeric SMILES: C[C@H](CN1C=NC2=C(N=CN=C21)N)OCP(=O)(N[C@@H](C)C(=O)OC(C)C)N[C@@H](C)C(=O)OC(C)C
• SMILES: C.CC(C)OC(=O)C(C)NP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)NC(C)C(=O)OC(C)C
• Canonical SMILES: CC(C)OC(=O)C(C)NP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)NC(C)C(=O)OC(C)C

Introduction

Chemical Identity and Structural Characteristics

Methane;propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-[[(2S)-1-oxo-1-propan-2-yloxypropan-2-yl]amino]phosphoryl]amino]propanoate is a complex nucleoside phosphonate analog with a CAS number of 1883563-86-7. This compound belongs to a specialized class of phosphorylated nucleoside derivatives with defined stereochemical configurations at multiple centers. Its molecular structure combines several critical functional groups that contribute to its potential biological activity, including an adenine nucleobase (6-aminopurin-9-yl), multiple stereogenic centers, a phosphoryl core, and ester linkages.

The molecule contains a central phosphorus atom that serves as the connecting point between several functional groups. The 6-aminopurin-9-yl moiety (adenine) provides the nucleoside character essential for its biological recognition, while the phosphoryl group enables its interaction with cellular enzymes and potential incorporation into cellular metabolic pathways. The compound has a molecular formula of C21H36N7O6P and a molecular weight of 513.5 g/mol.

Key Physical and Chemical Properties

The compound exhibits several distinctive physical and chemical properties that influence its stability, reactivity, and biological applications. Its stereogenic centers, particularly the (2S) and (2R) configurations, play crucial roles in determining its three-dimensional structure and biological interactions.

Property	Value
CAS Number	1883563-86-7
Molecular Formula	C21H36N7O6P
Molecular Weight	513.5 g/mol
Physical State	Solid (presumed based on similar compounds)
Stereogenic Centers	Multiple (2S, 2R configurations)
Key Functional Groups	Phosphoryl, amino, ester, nucleobase

The compound's structural complexity, particularly its stereochemistry, significantly influences its biological activity. The presence of the phosphoryl group connected to amino functionalities creates a phosphoramidate structure, which has implications for its stability in physiological conditions and its ability to act as a prodrug in biological systems.

Mechanism of Action

The biological activity of nucleoside phosphonate analogs like Methane;propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-[[(2S)-1-oxo-1-propan-2-yloxypropan-2-yl]amino]phosphoryl]amino]propanoate is typically based on their ability to interfere with viral replication through multiple mechanisms. Understanding these mechanisms provides insight into their potential therapeutic applications.

Antiviral Activity Principles

Nucleoside phosphonate analogs generally exert their antiviral effects through competitive inhibition of viral DNA polymerases or reverse transcriptases. Once inside the cell, these compounds can undergo phosphorylation to their active forms, which then compete with natural nucleotides for incorporation into viral DNA or RNA during replication. This can lead to chain termination or other disruptions in viral genome synthesis.

A key advantage of phosphonate nucleoside analogs is that they bypass the initial phosphorylation step required for nucleoside analogs, which is often rate-limiting and dependent on viral kinases. This feature makes them potentially effective against viruses that lack thymidine kinase or against kinase-deficient viral strains.

Structural Determinants of Activity

The binding of nucleoside analogs to their target enzymes involves specific interactions that are influenced by their three-dimensional structure. For example, studies with related compounds have shown that when bound to reverse transcriptase-DNA complexes, these analogs can induce conformational changes in the enzyme, such as the closing of the fingers subdomain around the incoming substrate.

The stereochemistry at phosphorus and other chiral centers plays a critical role in determining biological activity. Research with similar phosphonamidates has demonstrated that stereoisomers can have significantly different potencies. For instance, phosphonamidates substituted with L-alanine have been shown to be more active than those with D-alanine in some biological systems.

Biological Activity Profile

While specific data on the biological activity of this exact compound is limited in the available literature, insights can be drawn from studies on related nucleoside phosphonate analogs, which suggest potential antiviral, antiparasitic, and even antineoplastic properties.

Antiviral Spectrum

Nucleoside phosphonate analogs have demonstrated activity against a wide range of viruses, including:

• HIV (Human Immunodeficiency Virus)

• Hepatitis viruses (particularly HBV)

• Herpesviruses (HSV-1, HSV-2, CMV)

• Other DNA viruses

Similar cyclopropanoid phosphonic adenine nucleoside analogs have shown significant anti-HIV activity in research settings. The mechanism typically involves inhibition of viral reverse transcriptase or DNA polymerase, leading to disruption of viral replication.

Comparative Efficacy

The table below compares the general properties and efficacy of different classes of nucleoside phosphonate analogs:

Compound Class	Target Viruses	Mechanism	Advantages
Acyclic Nucleoside Phosphonates	HIV, HBV, HSV	Viral polymerase inhibition	Bypass first phosphorylation step
Cyclic Nucleoside Phosphonates	HSV, HIV	Chain termination	Enhanced stability
Phosphonamidate Prodrugs	HIV, HBV	Improved delivery of active compound	Better cellular penetration
Phosphonopentyl Nucleosides	HSV-1	Viral DNA synthesis inhibition	Activity against resistant strains

The efficacy of these compounds can be significantly influenced by their formulation and delivery method. For example, in studies of phosphonopentyl nucleosides, only the hexadecyloxypropyl esters showed antiviral activity against herpes simplex virus type 1 in vitro.

Pharmacological Considerations

The pharmacological profile of Methane;propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-[[(2S)-1-oxo-1-propan-2-yloxypropan-2-yl]amino]phosphoryl]amino]propanoate likely reflects the general challenges and advantages associated with nucleoside phosphonate analogs.

Prodrug Approach and Bioavailability

A significant challenge with phosphonate-containing compounds is their limited cellular uptake due to the negative charges associated with the phosphonate group at physiological pH. To overcome this limitation, prodrug approaches have been developed that mask the charged phosphonate moiety until the compound enters the cell.

The structure of Methane;propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-[[(2S)-1-oxo-1-propan-2-yloxypropan-2-yl]amino]phosphoryl]amino]propanoate suggests it incorporates prodrug features, with ester groups that could be hydrolyzed in vivo to release the active form. This approach has proven successful with other nucleoside phosphonate analogs like tenofovir disoproxil fumarate, which significantly increases cellular penetration.

Metabolism and Activation

Once inside the cell, nucleoside phosphonate prodrugs typically undergo enzymatic hydrolysis to release the active compound. For many nucleoside phosphonates, the active form requires further phosphorylation to the diphosphate analog, which can then inhibit viral enzymes or be incorporated into viral DNA.

• Hydrolysis of ester groups by cellular esterases

• Release of the active phosphonate form

• Additional phosphorylation by cellular kinases

• Interaction with target viral enzymes

Structure-Activity Relationships

Understanding the relationship between chemical structure and biological activity is crucial for the rational design of improved nucleoside phosphonate analogs. Several structural features have been identified as important determinants of activity in this class of compounds.

Critical Structural Elements

Based on studies with similar compounds, several structural elements are likely critical for the activity of Methane;propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-[[(2S)-1-oxo-1-propan-2-yloxypropan-2-yl]amino]phosphoryl]amino]propanoate:

• The adenine base (6-aminopurin-9-yl) - Provides recognition by viral enzymes and base-pairing capability

• Phosphoryl group - Essential for mimicking natural nucleotides

• Stereochemistry - Critical for proper binding to target enzymes

• Ester groups - Function as protecting groups for cellular entry and release

The stereochemistry at phosphorus has been shown to be particularly important in related compounds. For example, in some phosphonamidate derivatives, the (R)P isomer has demonstrated greater potency than the (S)P isomer.

Modifications and Their Effects

Various modifications to the basic nucleoside phosphonate structure have been explored to enhance activity or address limitations:

• Base modifications - Can alter specificity for different viral enzymes

• Phosphonate linker variations - Affect stability and binding properties

• Prodrug modifications - Influence cellular uptake and bioavailability

• Stereochemical optimizations - Can significantly impact binding affinity

Research with phosphonamidate derivatives has shown that compounds substituted with L-alanine can stimulate certain immune cells at lower concentrations than glycine-based analogs, while D-alanine derivatives require higher concentrations, highlighting the importance of stereochemistry.

Research Applications and Future Directions

The compound Methane;propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-[[(2S)-1-oxo-1-propan-2-yloxypropan-2-yl]amino]phosphoryl]amino]propanoate and related nucleoside phosphonate analogs have significant potential for various research applications and therapeutic developments.

Current Research Applications

Nucleoside phosphonate analogs are valuable tools in biochemical and virological research:

• As probes for studying viral replication mechanisms

• For investigating resistance development in viruses

• As starting points for developing new antiviral agents

• In structural biology studies of viral enzymes

The complex stereochemistry and structure of this specific compound make it particularly interesting for structure-activity relationship studies and for understanding the role of stereochemistry in biological activity.

Future Research Directions

Several promising research directions could expand the understanding and applications of this compound and related analogs:

• Development of improved synthetic routes, particularly using emerging technologies like olefin cross-metathesis

• Investigation of broader antiviral spectrum beyond currently studied viruses

• Exploration of combinations with other antiviral agents for synergistic effects

• Development of novel prodrug approaches to enhance delivery and reduce toxicity

Recent advances in olefin cross-metathesis reactions catalyzed by ruthenium complexes represent a promising direction for more efficient synthesis of these complex molecules. Additionally, continued exploration of structure-activity relationships could lead to compounds with improved efficacy and safety profiles.